Cas no 1240598-38-2 (2-Chlorooxazole-4-carbonitrile)

• Product Name: 2-Chlorooxazole-4-carbonitrile
• CAS No: 1240598-38-2
• MF: C₄HClN₂O
• MW: 128.516539335251
• MDL: MFCD16989394
• CID: 4579977
• PubChem ID: 73010577
• Update Time: 2024-11-02

2-Chlorooxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-oxazole-4-carbonitrile
• 2-Chlorooxazole-4-carbonitrile
• 2-CHLORO-1,3-OXAZOLE-4-CARBONITRILE
• O10756
• A907027
• CS-0158532
• C4HClN2O
• 1240598-38-2
• SY120686
• MFCD16989394
• BS-53210

• MDL： MFCD16989394
• Inchi： 1S/C4HClN2O/c5-4-7-3(1-6)2-8-4/h2H
• InChI Key： LCWUBFNXCPJSSC-UHFFFAOYSA-N
• SMILES： ClC1=NC(C#N)=CO1

Computed Properties

• Exact Mass: 127.9777404g/mol
• Monoisotopic Mass: 127.9777404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8

2-Chlorooxazole-4-carbonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301-H311-H331
• Warning Statement： P261-P280-P301+P310-P311
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles